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Compound of Interest

Compound Name: Liproxstatin-1-15N

Cat. No.: B12379280 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Liproxstatin-1-15N, a potent ferroptosis inhibitor. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with standard laboratory practices.

Core Principle: Liproxstatin-1-15N contains the stable isotope Nitrogen-15, which is not

radioactive. Therefore, its disposal protocol is primarily governed by the chemical properties of

Liproxstatin-1 and local regulations for chemical waste. No additional precautions for

radioactivity are required.[1][2]

Pre-Disposal and Handling
Before disposal, adhere to standard laboratory safety protocols for handling chemical

compounds. Although Liproxstatin-1 is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), it should be handled with care in a laboratory setting.

[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling Liproxstatin-1-15N.

Avoid Contamination: Prevent the substance from entering sewers or surface and ground

water.[3]
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Storage: Store Liproxstatin-1-15N in a tightly closed container in a cool, dry place as

recommended on the product's data sheet, typically at -20°C.[4][5]

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Treat Liproxstatin-1-15N as a chemical waste product.

Do not mix it with general laboratory waste.[1]

If dissolved in a solvent, the solvent's hazardous properties must also be considered for

proper waste segregation.

Waste Collection:

Collect waste Liproxstatin-1-15N, including any contaminated materials (e.g., pipette tips,

vials), in a designated and clearly labeled chemical waste container.

The container must be compatible with the chemical properties of Liproxstatin-1 and any

solvents used.

Labeling:

Clearly label the waste container with its contents, including "Liproxstatin-1-15N" and any

solvents present. Accurate labeling is crucial for proper disposal by waste management

professionals.[6]

Institutional Guidelines:

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on chemical waste disposal. Local and institutional regulations are the primary

authority for waste management procedures.[1]

Final Disposal:

Arrange for the collection of the chemical waste by a certified waste disposal company, as

coordinated through your institution's EHS department.
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Quantitative Data Summary
The following table summarizes key quantitative data for Liproxstatin-1.

Property Value Reference

Molecular Formula C₁₉H₂₁ClN₄ [4]

Molecular Weight 340.9 g/mol [4]

IC₅₀ (Ferroptosis) 22 nM [5][7]

Solubility in DMSO Approximately 16 mg/mL [4]

Solubility in Ethanol Approximately 5 mg/mL [4]

Storage Temperature -20°C [4][5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Liproxstatin-1-15N.
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Start: Liproxstatin-1-15N Waste

Is the compound radioactive?

No, 15N is a stable isotope.

No

Treat as chemical waste.

Is the waste mixed with solvents?

Segregate based on solvent hazards.

Yes

Collect in a labeled, compatible container.

No

Consult Institutional EHS Guidelines.

Arrange for pickup by a certified waste disposal service.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Liproxstatin-1-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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